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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted physical properties of
the unsaturated hydrocarbon 2-Methylnon-1-en-8-yne. Due to the limited availability of
experimental data for this specific compound, this guide leverages established computational
prediction methodologies, primarily the Joback group contribution method, to estimate its key
physical characteristics. Furthermore, it outlines general experimental protocols for the
determination of these properties and presents a logical workflow for such a characterization
process. This document is intended to serve as a valuable resource for researchers and
professionals in the fields of chemistry and drug development who may be working with or
synthesizing similar long-chain en-yne compounds.

Predicted Physical Properties

The physical properties of 2-Methylnon-1-en-8-yne have been estimated using the Joback
group contribution method, a well-established technique for predicting the thermophysical
properties of organic compounds from their molecular structure alone.[1] The data presented in
Table 1 are computational estimations and should be considered as such until they can be
validated through experimental determination.

Table 1: Predicted Physical Properties of 2-Methylnon-1-en-8-yne
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Property Predicted Value Unit
Molecular Weight 136.23 g/mol
Boiling Point (at 1 atm) 433.73 K
160.58 °C
Melting Point 215.1 K
-58.05 °C
Critical Temperature 616.48 K
Critical Pressure 29.86 bar
Critical Volume 498.0 cm3/mol
Heat of Formation (Ideal Gas,

194.5 kJ/mol
298 K)
Gibbs Energy of Formation

296.87 kJ/mol
(Ideal Gas, 298 K)
Heat of Vaporization (at normal

N ] 394 kJ/mol

boiling point)
Estimated Liquid Density (at

~0.76 g/cm3
298 K)
Estimated Refractive Index (at

~1.45

298 K)

Estimated Solubility in Water

Low to Insoluble

Estimated Solubility in

Nonpolar Solvents

Soluble

Note on Solubility: Alkynes and alkenes, being nonpolar molecules, generally exhibit low

solubility in polar solvents like water but are soluble in nonpolar organic solvents.[2][3][4] It is

predicted that 2-Methylnon-1-en-8-yne, with its long hydrocarbon chain, will follow this trend.

Experimental Protocols
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The following sections detail generalized experimental procedures for the determination of the
key physical properties of liquid organic compounds like 2-Methylnon-1-en-8-yne.

Boiling Point Determination (Micro-reflux Method)

The boiling point of a liquid can be determined using a micro-reflux apparatus, which is suitable
for small sample volumes.

Apparatus:

Small test tube

Heating block or oil bath

Thermometer

Magnetic stirrer and stir bar

Clamps and stand
Procedure:

o Place approximately 0.5 mL of the liquid sample into the test tube along with a small
magnetic stir bar.

» Position the test tube in the heating block or oil bath.

o Clamp a thermometer so that the bulb is approximately 1 cm above the surface of the liquid.
e Begin gentle stirring and heating of the sample.

o Observe the formation of a reflux ring (condensing vapor) on the inner wall of the test tube.
o Adjust the thermometer so that its bulb is level with the reflux ring.

o The stable temperature reading at which the liquid is gently refluxing is recorded as the
boiling point.
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Density Determination (Pycnometer Method)

The density of a liquid can be accurately measured using a pycnometer, which is a flask with a
precise volume.

Apparatus:

Pycnometer

Analytical balance

Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer and weigh it empty on an analytical balance.
 Fill the pycnometer with the liquid sample, ensuring no air bubbles are present.

o Place the filled pycnometer in a temperature-controlled water bath to bring the liquid to the
desired temperature (e.g., 298 K).

o Carefully remove any excess liquid that has expanded and re-weigh the filled pycnometer.

e The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
mass of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Determination (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through a substance, can be
determined using an Abbe refractometer.

Apparatus:
o Abbe refractometer

o Constant temperature water bath
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e Dropper

e Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.
o Calibrate the instrument using a standard with a known refractive index.
e Place a few drops of the liquid sample onto the prism.

o Close the prism and allow the sample to reach thermal equilibrium with the instrument, which
is connected to a constant temperature water bath.

o Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs.

o Read the refractive index from the instrument's scale.

General Synthetic Strategy

While a specific, experimentally validated synthesis for 2-Methylnon-1-en-8-yne is not readily
available in the literature, a plausible synthetic route can be proposed based on established
organic chemistry principles. A general two-step approach would involve the alkylation of a
terminal alkyne followed by the introduction of the terminal double bond.

Step 1: Alkylation of a Terminal Alkyne A suitable starting material would be a terminal alkyne
that can be deprotonated to form a nucleophilic acetylide ion. This acetylide can then react with
an appropriate alkyl halide in an SN2 reaction to form a new carbon-carbon bond.

Step 2: Introduction of the Terminal Alkene The second step would involve a reaction to form
the 2-methyl-1-ene group at the other end of the carbon chain. This could potentially be
achieved through a Wittig reaction or a similar olefination protocol on a corresponding ketone.

Visualization of Experimental Workflow
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The following diagram illustrates a logical workflow for the experimental characterization of the
physical properties of a novel liquid compound like 2-Methylnon-1-en-8-yne.

Workflow for Physical Property Determination
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Caption: Logical workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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